![molecular formula C21H28N2O2 B3135105 N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide CAS No. 400086-30-8](/img/structure/B3135105.png)
N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide
Overview
Description
N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide, also known as MK-677 or Ibutamoren, is a non-peptide agonist of the ghrelin receptor. It was first synthesized in 1998 and has since been studied for its potential use in treating conditions such as growth hormone deficiency, osteoporosis, and muscle wasting.
Mechanism of Action
N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide works by binding to the ghrelin receptor, which is primarily found in the hypothalamus and pituitary gland. This binding stimulates the release of growth hormone and insulin-like growth factor 1 (IGF-1), which are both important for promoting muscle growth and bone density.
Biochemical and Physiological Effects
Studies have shown that N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide can increase growth hormone and IGF-1 levels in both young and elderly individuals. This increase in growth hormone and IGF-1 has been shown to promote muscle growth, increase bone density, and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide in lab experiments is that it can be administered orally, making it easier to use than other growth hormone-releasing peptides that require injection. However, one limitation is that it can be expensive to synthesize and may not be readily available in large quantities.
Future Directions
There are several potential future directions for research on N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide. One area of interest is its potential use in treating conditions such as osteoporosis and Alzheimer's disease. Additionally, further research is needed to determine the long-term effects of N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide use and to investigate its potential use in combination with other growth hormone-releasing peptides.
Scientific Research Applications
N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide has been extensively studied for its potential use in increasing growth hormone levels and promoting muscle growth. It has also been investigated for its potential use in treating conditions such as osteoporosis and Alzheimer's disease.
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(2-methyl-2-adamantyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2/c1-13(24)22-18-3-5-19(6-4-18)23-20(25)12-21(2)16-8-14-7-15(10-16)11-17(21)9-14/h3-6,14-17H,7-12H2,1-2H3,(H,22,24)(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLFJIOCWZVPKKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CC2(C3CC4CC(C3)CC2C4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(acetylamino)phenyl]-2-(2-methyl-2-adamantyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3-pyridinyl)-5H-chromeno[2,3-b]pyridin-5-one](/img/structure/B3135031.png)
![2-(4-pyridinyl)-5H-chromeno[2,3-b]pyridin-5-one](/img/structure/B3135034.png)
![N'-[5-cyano-3-[3-(trifluoromethyl)phenyl]triazol-4-yl]-N,N-dimethylmethanimidamide](/img/structure/B3135037.png)
![2-[2-(6-Fluoro-2-pyridinyl)hydrazino]-5-pyrimidinecarbonitrile](/img/structure/B3135048.png)
![2-[(4-Fluorophenyl)sulfanyl]-5-pyrimidinecarbonitrile](/img/structure/B3135051.png)
![N,N-dimethyl-4-[2-(trifluoromethyl)phenethyl]tetrahydro-1(2H)-pyrazinesulfonamide](/img/structure/B3135066.png)
![N-[1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-2,2-dimethylpropanamide](/img/structure/B3135087.png)
![N-[1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]benzenesulfonamide](/img/structure/B3135091.png)
![N-[1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-3-(trifluoromethyl)benzenesulfonamide](/img/structure/B3135098.png)
![Propan-2-yl 2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]pyridine-3-carboxylate](/img/structure/B3135122.png)